3-(1-Hydroxyprop-2-yn-1-yl)isoxazole-5-carbaldehyde

• CAS No.: 152663-46-2
• Molecular Formula: C7H5NO3
• Molecular Weight: 151.121
• IUPAC Name: 3-(1-hydroxyprop-2-ynyl)-1,2-oxazole-5-carbaldehyde
• InChI: InChI=1S/C7H5NO3/c1-2-7(10)6-3-5(4-9)11-8-6/h1,3-4,7,10H
• InChI Key: LQBDEXWXQUPTRS-UHFFFAOYSA-N
• SMILES: C#CC(C1=NOC(=C1)C=O)O
• Synonyms: 5-Isoxazolecarboxaldehyde, 3-(1-hydroxy-2-propynyl)- (9CI)

Description

3-(1-Hydroxyprop-2-yn-1-yl)isoxazole-5-carbaldehyde, also known as this compound, is a useful research compound. Its molecular formula is C7H5NO3 and its molecular weight is 151.121. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.8 g of 4-methyl morpholine oxide, 68 cm3 of dimethylsulphoxide and 34 cm3 of methylene chloride are added at 0° C. to a solution containing 4 g of the product prepared in Stage C and 30 cm3 of methylene chloride. The mixture is allowed to return to 20° C. and agitated for 5 hours. It is poured into an aqueous solution of potassium acid phosphate. Extraction is carried out with ethyl acetate, the extracts are dried, filtered and brought to dryness. 8.18 g of product is obtained which is chromatographed on silica, eluting with a hexane-ethyl acetate mixture (1-1). In this way 1.96 g of desired product is obtained.